Cas no 1276056-73-5 (6-methyl-1H-Pyrazolo3,4-dpyrimidine)

• Product Name: 6-methyl-1H-Pyrazolo3,4-dpyrimidine
• CAS No: 1276056-73-5
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 2157445
• PubChem ID: 22115437
• Update Time: 2025-05-20

6-methyl-1H-Pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[3,4-d]pyrimidine, 6-methyl-
• 6-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 1h-pyrazolo[3,4-d]pyrimidine,6-methyl-
• DOMOUWJGODANHH-UHFFFAOYSA-N
• BCP14319
• 3378AH
• SCHEMBL3181459
• AKOS037649739
• CS-B0806
• DTXSID001288740
• CS-13533
• DB-428833
• 1276056-73-5
• 6-methyl-1H-Pyrazolo3,4-dpyrimidine

• Inchi： 1S/C6H6N4/c1-4-7-2-5-3-8-10-6(5)9-4/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： DOMOUWJGODANHH-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=CN=C(C)N=2

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 0.6

Additional information on 6-methyl-1H-Pyrazolo3,4-dpyrimidine

Comprehensive Overview of 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine (CAS No. 1276056-73-5): Properties, Applications, and Research Insights

6-methyl-1H-Pyrazolo[3,4-d]pyrimidine (CAS No. 1276056-73-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its versatile scaffold. This pyrazolopyrimidine derivative is structurally characterized by a fused pyrazole and pyrimidine ring system, with a methyl group at the 6-position. Its molecular formula is C₆H₆N₄, and it exhibits unique physicochemical properties that make it valuable for drug discovery and material science applications.

Recent studies highlight the growing interest in 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine as a kinase inhibitor precursor. Researchers are exploring its potential in targeting cancer signaling pathways, particularly in the context of precision medicine. The compound's ability to modulate enzyme activity has also sparked investigations into its role in treating inflammatory diseases and metabolic disorders. These applications align with current trends in personalized therapeutics and small-molecule drug development.

From a synthetic chemistry perspective, CAS 1276056-73-5 serves as a key intermediate in the preparation of more complex pharmacophores. Its hydrogen-bonding capacity and planar aromatic structure enable interactions with biological targets, a feature frequently leveraged in fragment-based drug design. The compound's solubility profile and stability under physiological conditions further enhance its utility in medicinal chemistry optimization.

In material science, 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine derivatives are being studied for their electronic properties, with potential applications in organic semiconductors and light-emitting diodes (LEDs). This interdisciplinary relevance addresses the increasing demand for multifunctional compounds in both biomedical and technological fields. Researchers are particularly interested in its charge-transfer characteristics and thermal stability for advanced material development.

Quality control and analytical characterization of 1276056-73-5 typically involve techniques such as HPLC purity analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency for research purposes. The compound's crystallographic data has been extensively documented, providing valuable insights into its molecular packing and intermolecular interactions.

Environmental and safety assessments indicate that 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine requires standard laboratory handling procedures. While not classified as high-risk, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. The compound's biodegradability profile and ecotoxicological impact are subjects of ongoing studies to align with green chemistry principles.

The commercial availability of CAS 1276056-73-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Current market trends show rising demand for this research chemical, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers often provide technical data sheets detailing its storage conditions (-20°C recommended for long-term stability) and handling guidelines.

Future research directions for 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine include exploring its structure-activity relationships (SAR) through systematic derivatization. Computational chemistry approaches, particularly molecular docking studies and quantitative structure-property relationship (QSPR) modeling, are being employed to predict novel biological activities. These efforts contribute to the expanding knowledge base of privileged scaffolds in drug discovery.

For researchers investigating heterocyclic compound libraries or developing targeted therapies, 1276056-73-5 represents a valuable building block. Its compatibility with various cross-coupling reactions and click chemistry methodologies enables diverse structural modifications. The compound's role in proteolysis targeting chimera (PROTAC) design has recently emerged as a promising area of investigation.

In conclusion, 6-methyl-1H-Pyrazolo[3,4-d]pyrimidine (CAS No. 1276056-73-5) stands at the intersection of multiple scientific disciplines. Its continued study promises to yield innovations in therapeutic development, material engineering, and chemical biology. As research methodologies advance, this compound will likely maintain its status as a versatile research tool with broad applicability across life sciences and beyond.